Cas no 5737-31-5 (1,3-bis(4-cyanophenyl)propane)

1,3-bis(4-cyanophenyl)propane structure
1,3-bis(4-cyanophenyl)propane structure
Product Name:1,3-bis(4-cyanophenyl)propane
CAS No:5737-31-5
MF:C11H9N3OS2
MW:263.33865904808
CID:946909
PubChem ID:1362928
Update Time:2025-04-19

1,3-bis(4-cyanophenyl)propane Chemical and Physical Properties

Names and Identifiers

    • 1,3-bis(4-cyanophenyl)propane
    • 5-(5'-methyl-2,2'-bithiophen-5-yl)-1,3,4-oxadiazol-2-amine
    • 5737-31-5
    • BIM-0029271.P001
    • 5-(5'-methyl-2,2'-bithien-5-yl)-1,3,4-oxadiazol-2-amine
    • 5-(5'-Methyl[2,2'-bithiophen]-5-yl)-1,3,4-oxadiazol-2(3H)-imine
    • DTXSID40972873
    • 5-[5-(5-methylthiophen-2-yl)thiophen-2-yl]-1,3,4-oxadiazol-2-amine
    • CBMicro_029380
    • SR-01000218531
    • SR-01000218531-1
    • Inchi: 1S/C11H9N3OS2/c1-6-2-3-7(16-6)8-4-5-9(17-8)10-13-14-11(12)15-10/h2-5H,1H3,(H2,12,14)
    • InChI Key: GYBBNVLWNXQONI-UHFFFAOYSA-N
    • SMILES: S1C(C2=NN=C(N)O2)=CC=C1C1=CC=C(C)S1

Computed Properties

  • Exact Mass: 246.11582
  • Monoisotopic Mass: 263.01870427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.6
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • PSA: 47.58
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